Cas no 114130-70-0 (3(2H)-ISOQUINOLINONE, 6,7-DIMETHOXY-1-METHYL-4-PROPYL-)

• Product Name: 3(2H)-ISOQUINOLINONE, 6,7-DIMETHOXY-1-METHYL-4-PROPYL-
• CAS No: 114130-70-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 3288476
• PubChem ID: 14067807
• Update Time: 2025-04-21

3(2H)-ISOQUINOLINONE, 6,7-DIMETHOXY-1-METHYL-4-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-ISOQUINOLINONE, 6,7-DIMETHOXY-1-METHYL-4-PROPYL-
• CHEMBL29186
• 114130-70-0
• BDBM50227413
• 6,7-Dimethoxy-1-methyl-4-propyl-3(2h)-isoquinolinone
• DB-140331

• Inchi： 1S/C15H19NO3/c1-5-6-10-12-8-14(19-4)13(18-3)7-11(12)9(2)16-15(10)17/h7-8H,5-6H2,1-4H3,(H,16,17)
• InChI Key： SOIFZWHYVKHNMB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C)NC(C(CCC)=C2C=1)=O)OC

Computed Properties

• Exact Mass: 261.13649347Da
• Monoisotopic Mass: 261.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų